BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Solubility
Profile of Glyceryl Oleate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycerine oleate

Cat. No.: B1609191

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl oleate, the monoester of glycerin and oleic acid, is a pivotal excipient in the
pharmaceutical and cosmetic industries.[1] Also known as glyceryl monooleate or monoolein,
this amphiphilic lipid is derived from naturally occurring oils and fats, such as olive or peanut oil.
[2][3] Its biocompatibility, biodegradability, and "Generally Recognized As Safe" (GRAS) status
granted by the U.S. Food and Drug Administration make it an attractive component in various
formulations.[2][4][5]

For drug development professionals, a comprehensive understanding of glyceryl oleate's
solubility is critical. Its lipophilic nature, characterized by a low Hydrophilic-Lipophilic Balance
(HLB), governs its application in formulating poorly water-soluble active pharmaceutical
ingredients (APIs).[1][6] This guide provides a detailed overview of the solubility of glyceryl
oleate in diverse media, presents experimental protocols for its determination, and illustrates
key workflows relevant to its application in drug delivery systems.

Physicochemical Properties

Glyceryl oleate is typically a clear amber or pale yellow liquid or soft solid, which becomes fully
liquid at temperatures above 21-25°C.[1][3] Its properties are foundational to its solubility
behavior.
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Property Value References
Chemical Formula C21H4004 [2]
Molecular Weight 356.5 g/mol [21[7]

Pale yellow soft solid or amber,
Appearance Lo [11[3][8]

oily liquid
HLB Value ~3.5-3.8 [11[31[4]
Saponification Value 160 - 180 [1][3]

Solubility Profile of Glyceryl Oleate

The solubility of glyceryl oleate is dictated by its predominantly lipophilic character. It is readily
soluble in oils and various organic solvents but is practically insoluble in water.[2][6] HowevVer,
in aqueous environments, it can self-assemble into various lyotropic liquid crystalline phases, a
property extensively utilized in advanced drug delivery systems.[5][9][10]

Quantitative Solubility Data

Precise quantitative solubility data for glyceryl oleate is limited in publicly available literature.
The most frequently cited values are summarized below.

Table 1: Quantitative Solubility of Glyceryl Oleate

Solvent Solvent Type Solubility Temperature References
Halogenated .

Chloroform 50 mg/mL Not Specified [6][9][11]
Hydrocarbon

| Water | Polar Protic | <3.57 mg/L | 30°C |[6][9] |

Qualitative Solubility Data

A broader range of qualitative data is available, providing practical guidance for formulation
development.
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Table 2: Qualitative Solubility of Glyceryl Oleate in Various Media

Solubility

Solvent/Medium Solvent Type L References
Description
Aqueous Media
) Insoluble / Practically
Water Polar Protic [2][4]61[8]
Insoluble
Dispersible / Can form
: . [41[6][12]
microemulsions
Organic Solvents
] Soluble / Completely
Acetone Polar Aprotic [61181[12]
Soluble
Halogenated
Chloroform Soluble [4107]
Hydrocarbon
Ethanol Polar Protic Soluble [2][8][12]
Soluble in hot, very
: : [4][6]
slightly soluble in cold
Ether Ether Soluble 21141171
Methanol Polar Protic Soluble [12]
) Halogenated
Methylene Chloride Freely Soluble [6][8]
Hydrocarbon
Petroleum Ether Nonpolar Soluble [41[6]
Oils
Mineral Oll Lipid Soluble [41112]

| Vegetable Oils | Lipid | Soluble |[3][12] |

Note: The solubility can be influenced by the specific grade of glyceryl oleate and the presence
of impurities such as di- and triglycerides.[6]
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Factors Influencing Solubility and Formulation
Hydrophilic-Lipophilic Balance (HLB)

The HLB system is a semi-empirical scale used to select surfactants and emulsifiers. The low
HLB value of glyceryl oleate (~3.8) indicates that its hydrophilic (water-loving) properties are
significantly outweighed by its lipophilic (oil-loving) properties.[3][4] This makes it an effective
emulsifier for creating water-in-oil (W/O) emulsions, where the oil is the continuous phase.[1][3]
[13]
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API Characterization
(e.g., Low Aqueous Solubility, High LogP)

Select Lipid-Based Formulation
(LBF) Approach

Excipient Selection:
Glyceryl Oleate

API Solubility Screening
in Glyceryl Oleate

Formulation Design
(e.g., Emulsion, Topical Gel, Liquid Crystal)

Optimization & Characterization
(Stability, Release Profile, Permeation)
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1. Add excess solute (API)

to Glyceryl Oleate

2. Seal vial and place in
shaker at constant T

3. Equilibrate for 24-72 hours

4. Centrifuge to separate
undissolved solute

5. Extract clear supernatant

6. Dilute sample with
appropriate solvent

7. Analyze concentration
via HPLC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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